Cas no 300573-84-6 (Benzenecarbothioic acid, 4-nitro-, S-2-benzoxazolyl ester)

• Product Name: Benzenecarbothioic acid, 4-nitro-, S-2-benzoxazolyl ester
• CAS No: 300573-84-6
• MF: C₁₄H₈N₂O₄S
• MW: 300.289321899414
• CID: 1443955
• Update Time: 2024-08-24

Benzenecarbothioic acid, 4-nitro-, S-2-benzoxazolyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, 4-nitro-, S-2-benzoxazolyl ester

• Inchi： 1S/C14H8N2O4S/c17-13(9-5-7-10(8-6-9)16(18)19)21-14-15-11-3-1-2-4-12(11)20-14/h1-8H
• InChI Key： AVFLJKJMWFAXGQ-UHFFFAOYSA-N
• SMILES： C1(C(SC2=NC3=CC=CC=C3O2)=O)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 300.02054

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Melting Point: 122-125 °C
• Boiling Point: 517.3±52.0 °C(Predicted)
• PSA: 86.24
• pka: 0.09±0.10(Predicted)